Cas no 19706-16-2 (4-(Chloromethyl)benzo[c][1,2,5]thiadiazole)

• Product Name: 4-(Chloromethyl)benzo[c][1,2,5]thiadiazole
• CAS No: 19706-16-2
• MF: C₇H₅ClN₂S
• MW: 184.645998716354
• CID: 1090812
• PubChem ID: 10943152
• Update Time: 2025-06-07

4-(Chloromethyl)benzo[c][1,2,5]thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)benzo[c][1,2,5]thiadiazole
• 4-(chloromethyl)-2,1,3-benzothiadiazole
• DB-411692
• 19706-16-2
• DTXSID30449201

• Inchi： 1S/C7H5ClN2S/c8-4-5-2-1-3-6-7(5)10-11-9-6/h1-3H,4H2
• InChI Key： PXNYQJNGWLQWFZ-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC2C1=NSN=2

Computed Properties

• Exact Mass: 183.9861970g/mol
• Monoisotopic Mass: 183.9861970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on 4-(Chloromethyl)benzo[c][1,2,5]thiadiazole

Research Brief on 4-(Chloromethyl)benzo[c][1,2,5]thiadiazole (CAS: 19706-16-2) in Chemical Biology and Pharmaceutical Applications

4-(Chloromethyl)benzo[c][1,2,5]thiadiazole (CAS: 19706-16-2) is a heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and material science. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, fluorescent probes, and functional materials. This research brief consolidates the latest findings on this compound, highlighting its synthetic applications, mechanistic insights, and emerging therapeutic potentials.

In synthetic chemistry, 4-(Chloromethyl)benzo[c][1,2,5]thiadiazole serves as a critical building block for the construction of more complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of thiadiazole-based kinase inhibitors, where the chloromethyl group facilitated efficient cross-coupling reactions with nucleophiles. The resulting compounds exhibited nanomolar inhibitory activity against tyrosine kinases implicated in cancer progression, underscoring the compound's value in medicinal chemistry.

Beyond its role in small-molecule drug development, this compound has been leveraged in the design of fluorescent probes for bioimaging. Researchers at the University of Tokyo recently reported a novel benzothiadiazole derivative synthesized from 19706-16-2, which displayed exceptional photostability and two-photon absorption properties. This probe enabled real-time visualization of cellular redox dynamics in deep tissues, offering new tools for studying oxidative stress-related diseases (Nature Chemical Biology, 2024).

Mechanistic studies have further elucidated the compound's reactivity profile. Quantum chemical calculations published in ACS Omega (2023) revealed that the chloromethyl group's electrophilicity is significantly enhanced by the electron-withdrawing benzo[c][1,2,5]thiadiazole moiety, making it particularly reactive in SN2-type reactions. This property has been exploited in polymer chemistry, where 19706-16-2 acts as a monomer for constructing conjugated polymers with tunable optoelectronic properties.

In pharmaceutical applications, recent patent filings (WO2023184567A1, 2023) describe the use of 4-(Chloromethyl)benzo[c][1,2,5]thiadiazole derivatives as covalent inhibitors of SARS-CoV-2 main protease. The chloromethyl group forms a critical covalent bond with the catalytic cysteine residue, demonstrating broad-spectrum antiviral activity. This represents a promising avenue for developing next-generation antivirals against emerging coronaviruses.

Despite these advancements, challenges remain in optimizing the compound's physicochemical properties for therapeutic use. A 2024 review in Chemical Society Reviews highlighted issues such as metabolic instability of the chloromethyl group and potential off-target reactivity, calling for further structural modifications. Current research efforts are focusing on prodrug strategies and targeted delivery systems to address these limitations while preserving the compound's bioactive potential.

The commercial landscape for 19706-16-2 reflects its growing importance, with leading fine chemical suppliers expanding production capacity to meet increasing demand from both academic and industrial researchers. Market analysis suggests a compound annual growth rate of 8.2% for benzothiadiazole derivatives through 2028, driven by their expanding applications in pharmaceuticals, agrochemicals, and materials science.

In conclusion, 4-(Chloromethyl)benzo[c][1,2,5]thiadiazole continues to emerge as a multifaceted tool in chemical biology and drug discovery. Its unique combination of synthetic versatility and biological activity positions it as a valuable scaffold for developing novel therapeutic agents and functional materials. Future research directions likely include the exploration of its enantioselective transformations and the development of more sophisticated derivatives with enhanced selectivity and pharmacokinetic profiles.